Cas no 2169115-73-3 (2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine
• CAS No: 2169115-73-3
• MF: C₇H₁₂BrN₃O
• MW: 234.093680381775
• CID: 6232141
• PubChem ID: 165482666
• Update Time: 2025-10-18

2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine
• EN300-1294109
• 2169115-73-3

• Inchi： 1S/C7H12BrN3O/c1-11-4-5(7(8)10-11)6(3-9)12-2/h4,6H,3,9H2,1-2H3
• InChI Key： CDHMNWIWBKQLEE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)C(CN)OC

Computed Properties

• Exact Mass: 233.01637g/mol
• Monoisotopic Mass: 233.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine

Introduction to 2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine (CAS No. 2169115-73-3)

2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine, commonly referred to by its CAS number 2169115-73-3, is a versatile organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a pyrazole ring with substituents that confer it with distinct chemical properties. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The presence of the bromine atom and methoxy group further enhances its functional versatility, making it a valuable building block in the synthesis of complex molecules.

The synthesis of 2-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methoxyethan-1-amine involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for both academic research and industrial applications. The compound's ability to undergo further functionalization has made it a cornerstone in the development of novel therapeutic agents and advanced materials.

In the realm of pharmaceuticals, 2-(3-bromo-1-methyl-1H-pyrazol-4-y) derivatives have shown promise as potential leads in drug discovery programs targeting various diseases. For instance, studies have demonstrated that this compound can modulate key biological pathways involved in inflammation, neurodegenerative disorders, and cancer. Its ability to interact with specific protein targets makes it an attractive candidate for the development of selective inhibitors or agonists.

Beyond its pharmaceutical applications, 2-(3-bromo) compounds are also being explored for their potential in materials science. Researchers have investigated their use as precursors for the synthesis of advanced polymers and nanomaterials. The incorporation of this compound into polymer frameworks has been shown to enhance mechanical properties and thermal stability, opening new avenues for its application in high-performance materials.

The latest research on CAS No. 2169115-based compounds has focused on understanding their pharmacokinetic profiles and bioavailability. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study the compound's behavior in vitro and in vivo. These studies have provided valuable insights into its metabolic pathways and potential toxicity profiles, which are critical for its safe use in therapeutic applications.

In conclusion, 2-(3-bromo) compounds represent a fascinating class of organic molecules with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for these compounds, their role in advancing science and technology is expected to grow significantly.